Cas no 1025276-98-5 ((E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile)

• Product Name: (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile
• CAS No: 1025276-98-5
• MF: C₁₆H₉BrClF₃N₂O₂S
• MW: 465.672071218491
• MDL: MFCD03410388
• CID: 5214942
• Update Time: 2026-03-06

(E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile

• MDL： MFCD03410388
• Inchi： 1S/C16H9BrClF3N2O2S/c17-14-6-1-10(16(19,20)21)7-15(14)23-9-13(8-22)26(24,25)12-4-2-11(18)3-5-12/h1-7,9,23H/b13-9+
• InChI Key： XSAGVCDSRHJCDZ-UKTHLTGXSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(Cl)C=C1)(=O)=O)=C\NC1=CC(C(F)(F)F)=CC=C1Br

Additional information on (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile

Recent Advances in the Study of (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile (CAS: 1025276-98-5)

In recent years, (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile (CAS: 1025276-98-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a trifluoromethyl group, a bromo-substituted aniline, and a sulfonylprop-2-enenitrile moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a potent inhibitor of specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile exhibits high selectivity and efficacy against a range of kinase targets implicated in cancer and inflammatory diseases. The study utilized X-ray crystallography to reveal the compound's binding mode, providing valuable insights for further structural optimization.

Another significant development is the improvement in the synthetic methodology for this compound. Researchers have reported a more efficient and scalable route to synthesize (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile, addressing previous challenges related to yield and purity. This advancement, detailed in a recent issue of Organic Process Research & Development, has facilitated larger-scale production for preclinical studies.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have explored the compound's potential in addressing drug-resistant bacterial infections. Preliminary results indicate that (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile may disrupt bacterial biofilm formation, offering a novel approach to combat antimicrobial resistance. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review for publication.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research efforts are focused on improving its pharmacokinetic properties and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile through the drug development pipeline.

In conclusion, (E)-3-[2-bromo-5-(trifluoromethyl)anilino]-2-(4-chlorophenyl)sulfonylprop-2-enenitrile (CAS: 1025276-98-5) represents a compelling case study in modern drug discovery, showcasing how structural innovation can lead to compounds with diverse therapeutic potential. As research continues to unravel its full biological profile and optimize its properties, this molecule may pave the way for new treatments in oncology, infectious diseases, and beyond.